Cas no 1354962-45-0 (5-methyl-1-phenylpyrrolidin-3-amine)

• Product Name: 5-methyl-1-phenylpyrrolidin-3-amine
• CAS No: 1354962-45-0
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD20502041
• CID: 4592759
• Update Time: 2025-10-30

5-methyl-1-phenylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, 5-methyl-1-phenyl-
• 5-methyl-1-phenylpyrrolidin-3-amine

• MDL： MFCD20502041
• Inchi： 1S/C11H16N2/c1-9-7-10(12)8-13(9)11-5-3-2-4-6-11/h2-6,9-10H,7-8,12H2,1H3
• InChI Key： LKYAKEWXEUZGHO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)CC(N)C1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 284.0±33.0 °C at 760 mmHg
• Flash Point: 112.6±20.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-methyl-1-phenylpyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-methyl-1-phenylpyrrolidin-3-amine

Introduction to 5-methyl-1-phenylpyrrolidin-3-amine (CAS No. 1354962-45-0)

5-methyl-1-phenylpyrrolidin-3-amine, with the Chemical Abstracts Service (CAS) number 1354962-45-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of biological activities. The unique structural features of 5-methyl-1-phenylpyrrolidin-3-amine make it a valuable candidate for various therapeutic applications, particularly in the development of new drugs targeting neurological and psychiatric disorders.

The molecular structure of 5-methyl-1-phenylpyrrolidin-3-amine consists of a pyrrolidine ring substituted with a methyl group at the 5-position and a phenyl group at the 1-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting target for both academic and industrial research. Recent studies have explored its potential as a ligand for various receptors, including serotonin and dopamine receptors, which are key players in mood regulation and cognitive function.

In the realm of medicinal chemistry, 5-methyl-1-phenylpyrrolidin-3-amine has been investigated for its pharmacological properties. One notable study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent binding affinity for serotonin receptors, particularly the 5-HT_2A receptor. This finding suggests that 5-methyl-1-phenylpyrrolidin-3-amine could be a promising lead compound for the development of novel antidepressants and anxiolytics. The researchers also noted that the compound demonstrates favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity, which are crucial factors in drug development.

Beyond its potential as a therapeutic agent, 5-methyl-1-phenylpyrrolidin-3-amine has also been studied for its role in understanding the structure-function relationships of pyrrolidine derivatives. A study published in Organic & Biomolecular Chemistry in 2021 used computational methods to analyze the conformational flexibility and electronic properties of this compound. The results provided insights into how subtle changes in the molecular structure can influence its biological activity, which is essential knowledge for rational drug design.

The synthesis of 5-methyl-1-phenylpyrrolidin-3-amine has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common method involves the reaction of 1-benzylpyrrolidine with methyl iodide followed by deprotection to yield the desired product. Another approach utilizes palladium-catalyzed cross-coupling reactions to introduce the phenyl group directly onto the pyrrolidine ring. These synthetic strategies have been refined over time to improve efficiency and reduce environmental impact, aligning with the principles of green chemistry.

In addition to its potential therapeutic applications, 5-methyl-1-phenylpyrrolidin-3-amine has been explored as a tool compound in neuroscience research. Its ability to modulate neurotransmitter systems makes it useful for studying the mechanisms underlying various neurological disorders. For instance, a study published in Neuropharmacology in 2020 used this compound to investigate the role of serotonin receptors in depression and anxiety models. The findings indicated that 5-methyl-1-phenylpyrrolidin-3-amine could help elucidate the complex interplay between different neurotransmitter systems and provide new targets for therapeutic intervention.

The safety profile of 5-methyl-1-phenylpyrrolidin-3-amine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans. Ongoing research is focused on optimizing dosing regimens and identifying potential drug interactions to ensure safe and effective use.

In conclusion, 5-methyl-1-phenylpyrrolidin-3-amine (CAS No. 1354962-45-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for developing new treatments for neurological and psychiatric disorders. Continued research into this compound will likely uncover additional therapeutic potentials and contribute to advancements in drug discovery.